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Compound of Interest

Compound Name: ACY-1083

Cat. No.: B2862329 Get Quote

Essential Safety and Handling Guide for ACY-
1083
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of ACY-1083, a selective and potent HDAC6 inhibitor

intended for research use only.

ACY-1083 is a selective, brain-penetrating HDAC6 inhibitor with an IC50 of 3 nM.[1][2][3][4] As

a potent research compound, it is crucial to handle ACY-1083 with the appropriate safety

precautions to minimize exposure and ensure a safe laboratory environment. This guide

provides essential information on personal protective equipment (PPE), handling procedures,

storage, and disposal.

Personal Protective Equipment (PPE)
When handling ACY-1083 in a laboratory setting, a comprehensive approach to personal

protection is required. The following PPE is recommended to prevent skin and respiratory

exposure.
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PPE Category Item Specifications and Use

Hand Protection Double Nitrile Gloves

Wear two pairs of powder-free

nitrile gloves. Change the

outer glove immediately if

contaminated.

Body Protection Disposable Gown

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs

is required.

Eye Protection
Safety Goggles with Side

Shields or Face Shield

Use chemical splash goggles

that comply with ANSI Z87.1. A

face shield can be worn for

additional protection against

splashes.

Respiratory Protection N95 Respirator or Higher

A NIOSH-approved N95 or

higher-level respirator is

recommended, especially

when handling the powder

form or creating solutions.

Storage and Stability
Proper storage of ACY-1083 is critical to maintain its stability and efficacy for research.

Form
Storage
Temperature

Duration Notes

Powder -20°C Up to 3 years
Store in a dry, dark

place.[5]

In Solvent (DMSO) -80°C Up to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.[5]
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Once a solution is prepared, it should be stored in separate packages to avoid product failure

from repeated freezing and thawing.[1]

Safe Handling Protocol
Adherence to a strict handling protocol is essential to minimize the risk of exposure to this

potent compound.

Preparation of Stock Solutions:

Work Area Preparation: All handling of ACY-1083 should be conducted in a designated area,

such as a chemical fume hood or a biological safety cabinet, to minimize inhalation

exposure.

Personal Protective Equipment: Before handling, don the appropriate PPE as outlined in the

table above.

Weighing the Compound: Carefully weigh the required amount of ACY-1083 powder in a

chemical fume hood. Use a dedicated spatula and weighing paper.

Dissolving the Compound: ACY-1083 is soluble in DMSO at a concentration of 237.5 mg/mL

(681.79 mM); sonication is recommended to aid dissolution.[5] When preparing a solution,

add the solvent slowly to the powder to avoid aerosolization.

Labeling and Storage: Clearly label the container with the compound name, concentration,

date, and your initials. Store the stock solution as recommended in the storage table.

General Handling Practices:

Always wash hands thoroughly with soap and water after handling ACY-1083, even if gloves

were worn.

Do not eat, drink, or smoke in the laboratory where ACY-1083 is handled.

Avoid direct contact with the skin, eyes, and clothing.

Maintain a clean and organized workspace to prevent cross-contamination.
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Spill Management Workflow
In the event of a spill, a clear and immediate response is necessary to contain and

decontaminate the area effectively.
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Immediate Response

Containment & Cleanup

Disposal & Reporting

Alert others in the area

Evacuate the immediate area if necessary

Don appropriate PPE

Contain the spill with absorbent material

Decontaminate the area with an appropriate solvent

Collect all contaminated materials

Dispose of waste in a designated hazardous waste container

Report the incident to the lab supervisor and EHS

Click to download full resolution via product page

Caption: Workflow for managing an ACY-1083 spill.
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Disposal Plan
All waste materials contaminated with ACY-1083 must be treated as hazardous chemical

waste.

Solid Waste: Contaminated PPE (gloves, gowns), weighing papers, and other disposable

materials should be collected in a clearly labeled hazardous waste container.

Liquid Waste: Unused or expired solutions of ACY-1083 should be collected in a designated,

sealed, and clearly labeled hazardous waste container. Do not pour any ACY-1083 solution

down the drain.[6]

Sharps: Any sharps, such as needles or syringes, used for handling ACY-1083 solutions

should be disposed of in a designated sharps container for hazardous chemical waste.

Follow all institutional and local regulations for the disposal of hazardous chemical waste.

By adhering to these safety protocols, researchers can minimize the risks associated with

handling the potent HDAC6 inhibitor, ACY-1083, and maintain a safe and productive laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling ACY-1083].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2862329#personal-protective-equipment-for-
handling-acy-1083]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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